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Compound of Interest

Compound Name: (R)-ZINC-3573

Cat. No.: B611945

(R)-ZINC-3573 has emerged as a potent and highly selective agonist for the Mas-related G
protein-coupled receptor X2 (MRGPRX2), a receptor implicated in pain, itch, and pseudo-
allergic reactions.[1][2] This guide provides a comprehensive comparison of (R)-ZINC-3573's
activity at its primary target, MRGPRX2, versus a broad range of other receptors, supported by
key experimental data and detailed protocols. For robust experimental design, it is
recommended to use the inactive enantiomer, (S)-ZINC-3573, as a negative control to
distinguish specific receptor-mediated effects from non-specific activity.[3][4][5]

High Selectivity Profile of (R)-ZINC-3573

(R)-ZINC-3573 demonstrates remarkable selectivity for MRGPRX2. Screening against a vast
panel of G protein-coupled receptors (GPCRs) and kinases has confirmed its minimal off-target
activity.[1][6] This high degree of selectivity makes it an invaluable chemical probe for
elucidating the physiological and pathological roles of MRGPRX2.[2][6]

Quantitative Analysis of Receptor Activity

The following table summarizes the potency and selectivity of (R)-ZINC-3573 based on
extensive screening assays.
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Target Assay Type Parameter Value Reference
0.74 uM (740
MRGPRX2 PRESTO-Tango EC50 M) [1][2]
n
FLIPR EC50 1uM [1]
N o No significant
MRGPRX1 Not specified Activity o
activity
315 other Agonist Efficacy o
PRESTO-Tango Minimal [6]
GPCRs at 10 uM
BTK: 27 uM,
97 representative MAPKS: 19 uM,
) KINOMEscan Kd [1]
kinases MAPK10: >30
UM
(S)-ZINC-3573 at PRESTO-Tango
EC50 > 100 uM [1]

MRGPRX2

& FLIPR

Signaling and Experimental Workflows

Activation of MRGPRX2 by (R)-ZINC-3573 initiates a signaling cascade that leads to the
release of intracellular calcium and subsequent degranulation in mast cells.[1][7] The
experimental validation of (R)-ZINC-3573's selectivity involved a multi-tiered screening
approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. eubopen.org [eubopen.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b611945?utm_src=pdf-body-img
https://www.benchchem.com/product/b611945?utm_src=pdf-custom-synthesis
https://www.eubopen.org/sites/www.eubopen.org/files/chemical-probes/EUbOPEN_ProbeSheet_R_ZINC3573_v1_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

2. medchemexpress.com [medchemexpress.com]

3. (R)-ZINC-3573 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

4. medchemexpress.com [medchemexpress.com]

5. medkoo.com [medkoo.com]

6. In silico design of novel probes for the atypical opioid receptor MRGPRX2 - PMC
[pmc.ncbi.nlm.nih.gov]

7. (R)-ZINC-3573 - Immunomart [immunomart.com]

To cite this document: BenchChem. [(R)-ZINC-3573: A Comparative Analysis of Receptor
Cross-reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611945#cross-reactivity-of-r-zinc-3573-with-other-
receptors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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